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For researchers, scientists, and drug development professionals, selecting the appropriate
elastomeric material is a critical decision that can significantly impact experimental outcomes
and product integrity. This guide provides an objective comparison of two commonly used
elastomers: Ethylene Propylene Diene Monomer (EPDM) and Silicone rubber. The analysis is
supported by a summary of their key properties and detailed experimental methodologies for
their evaluation.

Overview of EPDM and Silicone Rubber

EPDM is a synthetic rubber derived from ethylene, propylene, and a diene comonomer,
resulting in a saturated polymer backbone that imparts excellent resistance to heat, ozone, and
weathering.[1] Silicone rubber, a semi-inorganic polymer, is based on a chain of silicon and
oxygen atoms. This unique structure gives silicone its hallmark properties of high-temperature
stability, flexibility at low temperatures, and biocompatibility.[2] While both materials are
excellent electrical insulators and offer good resistance to weathering, their distinct chemical
compositions lead to significant differences in their mechanical, thermal, and chemical
properties.[3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of EPDM and silicone rubber,
providing a direct comparison for material selection.
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Property

EPDM

Silicone Rubber

Test Standard

Mechanical Properties

Tensile Strength

10 - 25 MPa[4]

4 - 12 MPa[5]

ASTM D412 /1SO 37

Elongation at Break

150 - 600%]6]

90 - 920%[5]

ASTM D412 /1S0O 37

ASTM D2240/1SO

Hardness (Shore A) 30 - 90[5] 20 - 80[5]
7619-1
Poor to Good (can be
) ASTM D624 / 1SO 34-
Tear Strength Good[7] formulated for high 1
tear resistance)[7][8]
Compression Set Good[9] Excellent[9] ASTM D395/ 1S0 815

Thermal Properties

Service Temperature

Range

-50°C to 150°C (-58°F
to 302°F)[4]

-60°C to 230°C (-76°F
to 446°F)[9]

High-Temperature

(Intermittent)

Up to 177°C (350°F)
[8]

Up to 270°C (518°F)

for special grades[7]

Electrical Properties

Dielectric Strength

~20 kV/mm][6]

Higher than EPDM[10]

ASTM D149/ IEC
60243-1

Chemical Resistance

Water & Steam

Excellent[1]

Good to Excellent
(some grades have
poor water swell

resistance)[3][5]

ASTM D471 /1SO
1817

Acids & Alkalis (Dilute)

Excellent[11]

Good[11]

ASTM D471 /1SO
1817

Oils & Hydrocarbon
Fuels

Poor[11]

Moderate to Good
(depending on the
type of oil)[11]

ASTM D471 /1S0O
1817
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Ozone & UV
] Excellent Excellent
Resistance

Key Property Comparisons
Mechanical Properties

EPDM generally exhibits higher tensile strength and better abrasion and tear resistance
compared to standard silicone rubber, making it a more durable option for applications
involving frequent friction or wear.[8][9] However, silicone rubber offers superior flexibility and a
significantly lower compression set, meaning it is better at retaining its original shape after
being compressed for an extended period.[9] This makes silicone an ideal choice for sealing
applications where a consistent and reliable seal is critical over time.

Thermal Stability

Silicone rubber demonstrates a significantly wider operational temperature range than EPDM.
[4] It can withstand continuous temperatures up to 230°C and even higher for specialized
grades, whereas EPDM begins to degrade at temperatures exceeding 150°C.[4][7] At low
temperatures, silicone also maintains its flexibility better than EPDM.[4]

Chemical Resistance

EPDM shows excellent resistance to polar solvents, including water, steam, acids, and alkalis.
[11] Conversely, it performs poorly when exposed to non-polar substances like oils and
hydrocarbon fuels.[11] Silicone rubber offers moderate resistance to a broader range of
chemicals, including some oils, but can be degraded by concentrated acids and certain organic
solvents.[11] Both materials exhibit excellent resistance to ozone and UV radiation, making

them suitable for outdoor applications.

Electrical Properties

Both EPDM and silicone are excellent electrical insulators.[3] However, studies have shown
that increasing the proportion of silicone in EPDM/silicone blends enhances the electrical
insulation properties, suggesting that silicone generally has a higher dielectric strength.[10]

Experimental Protocols
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The following are detailed methodologies for key experiments cited in the comparison, based
on internationally recognized standards.

Tensile Strength and Elongation (ASTM D412 |/ ISO 37)

This test determines the force required to stretch a rubber specimen until it breaks (tensile
strength) and the extent to which it stretches before breaking (elongation).

e Specimen Preparation: Dumbbell-shaped specimens are cut from a sheet of the rubber
material using a die. The thickness of the narrow section is measured precisely.[7]

o Test Procedure: The specimen is mounted in the grips of a tensile testing machine. The grips
are then separated at a constant rate (typically 500 mm/min) until the specimen ruptures.[9]
[12]

o Data Analysis: The force and elongation are recorded throughout the test. Tensile strength is
calculated by dividing the maximum force by the original cross-sectional area of the
specimen. Ultimate elongation is the percentage increase in length at the point of rupture.[7]

Tear Resistance (ASTM D624 | ISO 34-1)

This test measures the resistance of a rubber specimen to the propagation of a tear.

e Specimen Preparation: Test pieces of a specific shape (e.g., angle, crescent, or trouser) are
prepared. A small cut or nick is often introduced as a point of stress concentration.[8][13]

o Test Procedure: The specimen is clamped in a tensile testing machine, and the grips are
separated at a constant speed (e.g., 500 mm/min for angle and crescent specimens).[9][13]

o Data Analysis: The force required to propagate the tear is recorded. Tear strength is
expressed as the force per unit thickness of the specimen.[9]

Compression Set (ASTM D395 / ISO 815)

This test evaluates the ability of a rubber material to recover its original thickness after being
subjected to prolonged compressive stress.

e Specimen Preparation: Cylindrical discs of a standard size are used.[5]
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» Test Procedure: The initial thickness of the specimen is measured. It is then placed in a
compression device and compressed to a specified percentage of its original height (typically
25%). The device is then placed in an oven at a specific temperature for a set duration (e.g.,
22 hours at 100°C). After the specified time, the specimen is removed from the device and
allowed to cool at room temperature for 30 minutes.[5][14]

» Data Analysis: The final thickness is measured, and the compression set is calculated as a
percentage of the amount it was compressed. A lower percentage indicates better recovery.

[5]

Hardness (Durometer) (ASTM D2240 / ISO 7619-1)

This test measures the indentation hardness of rubber.
e Specimen Preparation: A flat specimen with a minimum thickness of 6 mm is required.[15]

o Test Procedure: A durometer, a spring-loaded indentation device, is pressed firmly against
the specimen’s surface. The depth of indentation is measured by the instrument. The Shore
A scale is typically used for these types of rubber.[16][17]

o Data Analysis: The hardness value is read directly from the durometer's scale. The reading is
typically taken within one second of firm contact.[16]

Chemical Resistance (ASTM D471/ 1ISO 1817)

This test determines the effect of liquids on the properties of rubber.

e Specimen Preparation: Standard-sized specimens are prepared, and their initial mass,
volume, and hardness are measured.[6]

o Test Procedure: The specimens are fully immersed in the test liquid in a closed container and
kept at a specified temperature for a set duration (e.g., 70 hours at 100°C).[18]

» Data Analysis: After immersion, the specimens are removed, cleaned, and their properties
(mass, volume, hardness, tensile strength, and elongation) are re-measured. The
percentage change in these properties is then calculated to determine the material's
resistance to the liquid.[6]
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Dielectric Strength (ASTM D149 | IEC 60243-1)

This test measures the electrical strength of an insulating material.
e Specimen Preparation: A flat sheet of the material of a specified thickness is used.

o Test Procedure: The specimen is placed between two electrodes, and a voltage is applied
between them. The voltage is increased at a constant rate until the material breaks down
and conducts a current.[19]

» Data Analysis: The dielectric strength is the voltage at which breakdown occurs divided by
the thickness of the specimen, typically expressed in kV/mm.[19]

Visualizing the Chemical Structures

The fundamental differences in the properties of EPDM and silicone rubber can be attributed to
their distinct chemical backbones.

Chemical Structure Comparison

EPDM (Ethylene Propylene Diene Monomer) Silicone (Polydimethylsiloxane)
Saturated Polymer Backbone Inorganic Siloxane Backbone
(-CH2-CH2-)n - (-CH(CH3)-CH2-)m (-Si(CH3)2-0-)n

incorporated into backbone attached to Silicon

Diene Monomer Methyl Side Groups
(provides cross-linking sites) (-CH3)

Click to download full resolution via product page

Caption: Chemical structures of EPDM and Silicone rubber.

Conclusion
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The choice between EPDM and silicone rubber is highly dependent on the specific
requirements of the application. EPDM is a robust, cost-effective material ideal for applications
requiring high mechanical strength and resistance to weathering and polar solvents, such as in
the automotive and construction industries.[2][4] Silicone rubber, with its superior thermal
stability, flexibility, and biocompatibility, excels in extreme temperature environments and is the
preferred choice for many applications in the medical, pharmaceutical, and food processing
industries.[2] A thorough understanding of their respective properties, supported by
standardized testing, is essential for making an informed material selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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